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Compound Name: Protein kinase inhibitor H-7

Cat. No.: B1206091 Get Quote

Detecting H-7 Target Phosphorylation Using
Western Blot
Application Note and Protocol for Researchers, Scientists, and Drug Development

Professionals

Introduction
H-7, also known as 1-(5-isoquinolinesulfonyl)-2-methylpiperazine, is a cell-permeable protein

kinase inhibitor. It is widely used in cell biology research to investigate signaling pathways

dependent on serine/threonine kinases. H-7 is recognized for its potent inhibition of Protein

Kinase C (PKC) and cyclic nucleotide-dependent protein kinases. Emerging evidence also

indicates that H-7 can inhibit the phosphorylation of the C-terminal domain (CTD) of RNA

Polymerase II (RNAP II), a mechanism that may be independent of its effects on PKC. This

application note provides a detailed protocol for utilizing Western blotting to detect and quantify

the phosphorylation status of key H-7 targets, offering a robust method for studying its

mechanism of action and identifying its downstream effects.

Data Presentation: H-7 Kinase Inhibition Profile
The inhibitory activity of H-7 has been characterized against a panel of protein kinases. The

half-maximal inhibitory concentration (IC50) and inhibition constant (Ki) are key parameters to
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quantify the potency of an inhibitor. Below is a summary of the inhibitory activity of H-7 against

some of its primary targets.

Kinase Target IC50 / Ki Reference

Protein Kinase C (PKC) Ki: 6 µM [1]

cAMP-dependent Protein

Kinase (PKA)
Ki: 3 µM [1]

cGMP-dependent Protein

Kinase (PKG)
Ki: 5.8 µM [1]

Myosin Light Chain Kinase

(MLCK)
Ki: 97 µM [1]

Signaling Pathways and Experimental Workflow
To visualize the mechanism of H-7 action and the experimental approach to verify it, the

following diagrams are provided.
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1. Sample Preparation

2. Electrophoresis & Transfer

3. Immunodetection

4. Analysis

Cell Culture & Treatment
(e.g., with/without H-7)

Cell Lysis
(with Phosphatase Inhibitors)

Protein Quantification
(e.g., BCA Assay)

SDS-PAGE

Protein Transfer to
PVDF Membrane

Blocking
(5% BSA in TBST)

Primary Antibody Incubation
(e.g., anti-phospho-PKC, anti-phospho-RNAP II)

Secondary Antibody Incubation
(HRP-conjugated)

Chemiluminescent Detection

Imaging

Data Analysis & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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